Cas no 88224-03-7 (L-Leucine allyl ester 4-toluenesulfonate salt)

• Product Name: L-Leucine allyl ester 4-toluenesulfonate salt
• CAS No: 88224-03-7
• Molecular Formula: C₁₆H₂₅NO₅S
• Molecular Weight: 343.438403844833
• MDL: MFCD00043312
• CID: 720890
• PubChem ID: 16071692

L-Leucine allyl ester 4-toluenesulfonate salt Properties

Names and Identifiers

• (S)-Allyl 2-amino-4-methylpentanoate 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,prop-2-enyl (2S)-2-amino-4-methylpentanoate
• H-Leu-Oall Tos-OH
• H-LEU-OALL.TOSOH
• H-Leu-OAll•TosOH
• L-Leucine allyl ester 4-toluenesulfonate salt
• L-LEUCINE ALLYL ESTER P-TOLUENESULFONATE SALT
• L-Leucine, 2-propenyl ester, 4-methylbenzenesulfonate (9CI)
• PARA-TOLUENE SULFONATE; PROP-2-EN-1-YL (2S)-2-AMINO-4-METHYLPENTANOATE
• SCHEMBL15328407
• 4-Methylbenzene-1-sulfonic acid--prop-2-en-1-yl L-leucinate (1/1)
• L-Leucine allyl ester-4-toluenesulfonate salt
• 4-methylbenzenesulfonic acid;prop-2-enyl (2S)-2-amino-4-methylpentanoate
• 88224-03-7
• DTXSID00581763
• Allyl L-leucinate p-toluenesulfonate
• MFCD00043312
• VIDHIGJZWRNZDG-QRPNPIFTSA-N
• CS-0208143
• G77614
• AKOS016010533
• AS-56824
• 4-methylbenzene-1-sulfonic acid; prop-2-en-1-yl (2S)-2-amino-4-methylpentanoate
• H-Leu-OAl.Tos-OH

• MDL： MFCD00043312
• InChIKey： VIDHIGJZWRNZDG-QRPNPIFTSA-N
• Inchi： 1S/C9H17NO2.C7H8O3S/c1-4-5-12-9(11)8(10)6-7(2)3;1-6-2-4-7(5-3-6)11(8,9)10/h4,7-8H,1,5-6,10H2,2-3H3;2-5H,1H3,(H,8,9,10)/t8-;/m0./s1
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(=O)(OCC=C)[C@@H](N)CC(C)C

Computed Properties

• Exact Mass: 343.14500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 343.14534407g/mol
• Heavy Atom Count: 23
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• LogP: 4.11180
• PSA: 115.07000